Aniline, N-(2-(diethylamino)ethyl)-2,4-dinitro-
Overview
Description
The compound Aniline, N-(2-(diethylamino)ethyl)-2,4-dinitro- is not directly studied in the provided papers. However, the papers do discuss various nitroaniline derivatives and their properties, which can provide insights into the chemical behavior of similar compounds. For instance, the spectroscopic and theoretical investigation of 2-Ethyl-N-[(5-nitrothiophene-2-yl)methylidene]aniline provides valuable information on the molecular structure and electronic properties of nitroaniline derivatives .
Synthesis Analysis
The synthesis of nitroaniline derivatives is not explicitly detailed in the provided papers. However, the papers do mention the synthesis of related compounds. For example, the paper on N-Butyl-2,4-dinitro-anilinium p-toluenesulfonate discusses its use as an esterification catalyst, which implies its successful synthesis and potential for use in organic reactions . Similarly, the design and synthesis of novel G-2 melamine-based dendrimers incorporating 4-(n-octyloxy)aniline as a peripheral unit indicate the versatility of aniline derivatives in forming complex structures .
Molecular Structure Analysis
The molecular structure of nitroaniline derivatives is well-characterized in the provided papers. The crystal structure of 2,4-Dinitro-N-(2-phenylethyl)aniline is described, including the intramolecular and intermolecular hydrogen bonding patterns that influence the overall molecular conformation and packing in the solid state . This information is crucial for understanding the structural aspects of Aniline, N-(2-(diethylamino)ethyl)-2,4-dinitro- and similar compounds.
Chemical Reactions Analysis
The provided papers do not directly address the chemical reactions of Aniline, N-(2-(diethylamino)ethyl)-2,4-dinitro-. However, the use of N-Butyl-2,4-dinitro-anilinium p-toluenesulfonate as a catalyst for esterification suggests that nitroaniline derivatives can participate in or facilitate various chemical transformations . This insight can be extrapolated to understand the reactivity of related compounds.
Physical and Chemical Properties Analysis
The physical and chemical properties of nitroaniline derivatives are explored through various analytical techniques. The spectroscopic (FT-IR and UV-Vis) and theoretical (HF and DFT) investigation of 2-Ethyl-N-[(5-nitrothiophene-2-yl)methylidene]aniline provides comprehensive data on the vibrational frequencies, electronic absorption spectra, and molecular orbitals, which are essential for understanding the properties of Aniline, N-(2-(diethylamino)ethyl)-2,4-dinitro- . Additionally, the study of a series of N-(2-phenylethyl)nitroaniline derivatives reveals how slight modifications in functional groups can lead to significant differences in molecular conformation and intermolecular interactions, which in turn affect the physical properties of these compounds .
Scientific Research Applications
Crystal Structure Analysis
- Crystal Structure of N,N-diethylbenzene-1,4-diaminium dinitrate :This research presents the crystal structure of the dinitrate salt of 4-(N,N-diethylamino)aniline, highlighting the formation of a three-dimensional structure through hydrogen bonding. The study contributes to understanding the molecular conformation and intermolecular interactions of such compounds (Bouaoud et al., 2014).
Chemical Reaction Kinetics
- Kinetics and Mechanism of Reactions with Ethyl S-Aryl Thiocarbonates :This paper examines the kinetics of reactions involving anilines and ethyl S-aryl thiocarbonates. The findings contribute to the broader understanding of reaction mechanisms involving substituted anilines (Castro et al., 1999).
Potential as Nitric Oxide Release Agents
- N-(2-Phenylethyl)nitroaniline Derivatives :Research into 2,4-Dinitro-N-(2-phenylethyl)aniline and its derivatives has revealed their potential as precursors for slow and sustained nitric oxide release agents. The study discusses the molecular structures and hydrogen bonding interactions of these compounds (Wade et al., 2013).
Alkylation Over Solid Acid Catalysts
- Aniline Alkylation over Solid Acid Catalysts :This review addresses the vapor phase alkylation of aniline over various solid acid catalysts. It provides insight into the role of catalysts' structural features in controlling conversion and selectivity, relevant in industrial applications (Narayanan & Deshpande, 2000).
Interaction with Nucleophiles
- Reactions with Nucleophiles :The study of the reactions of dinitroaniline herbicides with nucleophiles adds to the understanding of regioselectivity and stereoelectronic effects. This information is useful in the field of agricultural chemistry (Annandale et al., 1998).
properties
IUPAC Name |
N-(2,4-dinitrophenyl)-N',N'-diethylethane-1,2-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N4O4/c1-3-14(4-2)8-7-13-11-6-5-10(15(17)18)9-12(11)16(19)20/h5-6,9,13H,3-4,7-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGZRREOJHASMOE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCNC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N4O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40204787 | |
Record name | Aniline, N-(2-(diethylamino)ethyl)-2,4-dinitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40204787 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Aniline, N-(2-(diethylamino)ethyl)-2,4-dinitro- | |
CAS RN |
56223-91-7 | |
Record name | N2-(2,4-Dinitrophenyl)-N1,N1-diethyl-1,2-ethanediamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56223-91-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Aniline, N-(2-(diethylamino)ethyl)-2,4-dinitro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056223917 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Aniline,4-dinitro- | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=85867 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Aniline, N-(2-(diethylamino)ethyl)-2,4-dinitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40204787 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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